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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792

Technical Support Center: Sodium Peroxide
Compatibility

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the compatibility of sodium peroxide with various laboratory
materials. Adherence to safety protocols is critical when handling this powerful oxidizing agent.

Frequently Asked Questions (FAQSs)

Q1: What is sodium peroxide and why is it highly reactive?

Al: Sodium peroxide (Naz053) is a pale yellow, granular solid that is a strong oxidizing agent.
[1][2] Its high reactivity stems from its ability to react exothermically and often violently with a
wide range of substances, including water, acids, organic materials, and metals.[3][4][5]
Contact with combustible materials can lead to fire or explosions.[2][5]

Q2: How should sodium peroxide be stored in the laboratory?

A2: Sodium peroxide should be stored in a cool, dry, well-ventilated area away from heat,
sparks, and open flames.[2][4] It must be kept in tightly sealed containers, preferably the
original packaging, to prevent contact with moisture and carbon dioxide from the air.[1][3] It
should be stored separately from organic materials, flammable substances, reducing agents,
and finely powdered metals.[3][4]
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Q3: What are the immediate steps to take in case of a sodium peroxide spill?

A3: In case of a small spill, carefully sweep the solid material into a clean, dry container. Do not
use water, as it will react violently with the sodium peroxide.[5] For larger spills, it is crucial to
evacuate the area and contact your institution's environmental health and safety department.

Q4: Can | use sodium peroxide with common laboratory solvents like ethanol or acetone?

A4: No, it is extremely dangerous to mix sodium peroxide with organic solvents such as
ethanol, acetone, and glycols.[4] These mixtures can react explosively.[4]

Q5: What type of fire extinguisher should be used for a fire involving sodium peroxide?

A5: Do not use water, foam, or carbon dioxide extinguishers. A Class D dry powder
extinguisher designed for combustible metals is the appropriate choice for fires involving
sodium peroxide.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Unexpectedly rapid or violent

reaction

Contamination of the sodium
peroxide or the reaction
vessel. The presence of
moisture. The use of an

incompatible material.

Immediately cease the
experiment if safe to do so.
Review all materials and
reagents for purity and
compatibility. Ensure all

equipment is scrupulously dry.

Discoloration or degradation of
lab materials (e.g., tubing,

containers)

The material is not resistant to
the strong oxidizing effects of

sodium peroxide.

Discontinue the use of the
affected material immediately.
Consult the compatibility data
in this guide to select a more

appropriate material.

Container of sodium peroxide
is warm to the touch or shows

signs of pressure buildup

Decomposition of the sodium
peroxide, likely due to moisture

contamination.

Do not open the container.
Cautiously move it to a fume
hood or an isolated, well-
ventilated area. Alert your

safety officer immediately.

Formation of a solid crust on
the surface of stored sodium

peroxide

Reaction with atmospheric

carbon dioxide and moisture.

This indicates that the
container has not been
properly sealed. The purity of
the sodium peroxide may be
compromised. It is
recommended to safely

dispose of the material.

Material Compatibility Data

The following tables summarize the compatibility of sodium peroxide with various laboratory

materials. The ratings are based on available data and should be used as a guideline. It is

strongly recommended to perform compatibility testing for your specific application and

conditions.

Metals
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Material

Compatibility Rating

Notes

Stainless Steel (304)

Fair

May be attacked, especially at

elevated temperatures.

Stainless Steel (316)

Good

Offers better resistance than

304 stainless steel.

Severe Effect (Not

Reacts vigorously, especially

Aluminum
Recommended) when powdered.[4]
| Severe Effect (Not Finely divided iron can react
ron
Recommended) explosively.[4]
] Generally show good
Nickel Alloys Good )
resistance.
Severe Effect (Not )
Copper Can be vigorously attacked.
Recommended)
Severe Effect (Not Finely divided tungsten can
Tungsten _
Recommended) react explosively.[4]
Plastics
Material Compatibility Rating Notes

Highly resistant to sodium

Polytetrafluoroethylene (PTFE)  Excellent i

peroxide.

Shows good resistance to
Polyetheretherketone (PEEK) Excellent ) )

sodium peroxide.[6][7]

May show some effect over
Polypropylene (PP) Good time, especially at higher

temperatures.

) May become brittle or degrade

Polyethylene (PE) Fair

upon exposure.

Polyvinyl Chloride (PVC)

Not Recommended

Prone to degradation by strong

oxidizing agents.
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Glassware and Ceramics

Material

Compatibility Rating

Notes

Generally considered

compatible for short-term use.

Borosilicate Glass Excellent Etching may occur over long
periods or at high
temperatures.

) Resistant to attack by sodium

Porcelain Excellent )
peroxide.

) Highly resistant to chemical

Alumina Excellent
attack.

Elastomers
Material Compatibility Rating Notes
- ) Prone to degradation. Testing
Silicone Fair to Not Recommended

is essential.[8]

Rubber (Natural)

Not Recommended

Will be rapidly attacked and
degraded.

EPDM

Not Recommended

Susceptible to oxidative

degradation.

Viton® (FKM)

Good

Generally offers better
resistance than other
elastomers, but testing is still

recommended.

Experimental Protocols
Protocol for Material Compatibility Testing with Sodium

Peroxide
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This protocol is adapted from ASTM D543 guidelines for evaluating the resistance of plastics to
chemical reagents, with enhanced safety measures for handling sodium peroxide.[9][10][11]
[12]

1. Objective: To determine the compatibility of a laboratory material with sodium peroxide by
observing changes in its physical and mechanical properties after exposure.

2. Materials:

» Test specimens of the material with known weight and dimensions.

e Sodium peroxide (ACS grade).

» Desiccator.

« Inert, dry container with a tightly sealing lid (e.g., glass with a PTFE-lined cap).

o Personal Protective Equipment (PPE): Chemical splash goggles, face shield, flame-resistant
lab coat, and heavy-duty chemical-resistant gloves.

» Analytical balance.

o Calipers.

e Fume hood.

3. Experimental Workflow:
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Preparation

Prepare & Characterize Specimens Dispense Sodium Peroxide
(Weight, Dimensions, Appearance) (in Fume Hood)

Ex

Place Specimens in Container

Add Sodium Peroxide to Container

Seal Container Tightly

Store in Desiccator
(Controlled Time & Temperature)

Anavlysis

Carefully Remove Specimens

:

Remove Excess Na202 (Inert Gas Blow)

i

Re-characterize Specimens
(Weight, Dimensions, Appearance)

.

Analyze Changes & Determine Compatibility

Click to download full resolution via product page

Caption: Workflow for material compatibility testing with sodium peroxide.
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4. Procedure:
e Specimen Preparation:

o Cut at least three specimens of the material to be tested into a standard size (e.g., 25 mm
x 50 mm x 2 mm).

o Clean the specimens with a non-reactive solvent (if applicable) and dry them thoroughly in
a desiccator for 24 hours.

o Accurately measure the weight (to 0.1 mg) and dimensions (to 0.01 mm) of each
specimen.

o Record the initial appearance (color, texture, etc.) of each specimen.

e EXxposure:

[e]

Perform all subsequent steps in a chemical fume hood.

o

Place the prepared specimens in a clean, dry, and inert container.

[¢]

Carefully add a sufficient amount of sodium peroxide to cover the specimens. Avoid
creating dust.

[¢]

Tightly seal the container.

[¢]

Place the sealed container in a desiccator and store it at a constant, controlled
temperature for a specified duration (e.g., 24 hours, 7 days).

o Post-Exposure Analysis:
o After the exposure period, carefully open the container in the fume hood.
o Remove the specimens using forceps.

o Gently remove any adhering sodium peroxide powder by blowing with a stream of dry,
inert gas (e.g., nitrogen or argon). Do not use a brush or cloth, as this can cause friction
and ignition.
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o Place the specimens in a desiccator for 24 hours to ensure they are completely dry.
o Re-weigh and re-measure the dimensions of each specimen.

o Carefully examine and record any changes in appearance (swelling, discoloration,
cracking, etc.).

(621

. Data Interpretation:

Weight Change (%):[(Final Weight - Initial Weight) / Initial Weight] x 100

Dimensional Change (%):[(Final Dimension - Initial Dimension) / Initial Dimension] x 100

A significant change in weight, dimensions, or appearance indicates incompatibility.

Logical Relationships
Factors Influencing Sodium Peroxide Reactivity

The reactivity of sodium peroxide is not intrinsic but is influenced by several external factors.
Understanding these relationships is key to its safe handling.

Influencing Factors

Contact with Metals
Presence of Water/Moisture Contact with Organic Matter Presence of Reducing Agents (especially powdered) Presence of Acids

Increases Increases Increases Increases Increases Increases

Reactivity Level

Click to download full resolution via product page

Caption: Factors that increase the reactivity of sodium peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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